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Compound of Interest

Compound Name: Soficitinib

CAS No.: 2574524-67-5

Cat. No.: B15611915

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of Soficitinib's efficacy with alternative treatments for various

autoimmune skin diseases. The information is based on available clinical trial data and aims to

facilitate an objective evaluation of its therapeutic potential.

Soficitinib (ICP-332) is an orally administered, potent, and selective inhibitor of Tyrosine

Kinase 2 (TYK2), a key enzyme in the Janus kinase (JAK) family. It is currently under

development by InnoCare Pharma for the treatment of T-cell mediated autoimmune disorders,

with a primary focus on dermatological conditions.[1][2][3][4][5][6][7][8] The mechanism of

action of Soficitinib involves the modulation of the JAK-STAT signaling pathway, which is

crucial in the pathogenesis of many inflammatory diseases.[3][4][5][6][8] By selectively

inhibiting TYK2, Soficitinib blocks the signaling of key pro-inflammatory cytokines such as

Interleukin-4 (IL-4), IL-13, and IL-31.[3][4][8]

Atopic Dermatitis
A Phase II clinical trial has demonstrated the efficacy and safety of Soficitinib in adult patients

with moderate-to-severe atopic dermatitis.[1][2][9][10][11] The study was a randomized,
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double-blind, placebo-controlled trial that evaluated the safety, efficacy, pharmacokinetics, and

pharmacodynamics of Soficitinib over a four-week period.[2][12]

Efficacy Data
The trial met its primary and multiple secondary endpoints, showing a significant reduction in

the Eczema Area and Severity Index (EASI) scores and a greater proportion of patients

achieving an Investigator's Global Assessment (IGA) score of 0 (clear) or 1 (almost clear).[1][2]

[9]

Efficacy Endpoint Placebo
Soficitinib (80mg
QD)

Soficitinib (120mg
QD)

Mean % Change in

EASI Score from

Baseline

16.7% 78.2% (p<0.0001) 72.5% (p<0.0001)

EASI 75 (% of

Patients)
8.0% 64.0% (p<0.0001) 64.0% (p<0.0001)

EASI 90 (% of

Patients)
4.0% 44.0% (P=0.0009) Not Reported

IGA 0/1 with >= 2

points improvement

(% of Patients)

4.0% 36.0% (P=0.0047) Not Reported

Data from the Phase II

clinical trial of

Soficitinib in

moderate-to-severe

atopic dermatitis.[1][9]

[10][11][12][13][14]

Experimental Protocol
The Phase II study was a multi-center, randomized, double-blind, placebo-controlled trial

involving 75 eligible adult patients with moderate-to-severe atopic dermatitis.[9] Participants

were randomized into three groups, receiving once-daily oral doses of 80 mg Soficitinib, 120
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mg Soficitinib, or a placebo for four weeks.[1][9] The primary efficacy endpoint was the

change in EASI score from baseline.[1][2] Secondary endpoints included the proportion of

patients achieving EASI 50, EASI 75, EASI 90, and an IGA score of 0 or 1.[1][2][9]

Prurigo Nodularis
Soficitinib is currently being investigated for the treatment of prurigo nodularis, a chronic

inflammatory skin disease characterized by intensely itchy nodules.[3][4][5][6][7][8] A global

Phase II clinical trial has been initiated to evaluate its efficacy and safety in this patient

population.[4][5][6][7][8] As of now, efficacy data from this trial is not yet available.

Comparative Efficacy of Alternative Treatment:
Nemolizumab
Nemolizumab, a monoclonal antibody targeting the IL-31 receptor A, has shown significant

efficacy in Phase 3 clinical trials for moderate-to-severe prurigo nodularis.

Efficacy Endpoint (Week
16)

Placebo Nemolizumab

Itch Response (% of Patients) 16.7% 58.4%

IGA Success (Score 0/1) (% of

Patients)
7.3% 26.3%

Data from the OLYMPIA 1

Phase 3 clinical trial of

Nemolizumab.

Experimental Protocol (Nemolizumab)
The OLYMPIA 1 trial was a multicenter, randomized, double-blind, placebo-controlled Phase 3

study. The trial evaluated the efficacy and safety of nemolizumab monotherapy in adult patients

with moderate to severe prurigo nodularis.

Vitiligo
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A Phase II/III clinical trial of Soficitinib for the treatment of non-segmental vitiligo has been

initiated in China.[15] Efficacy data from this trial is not yet available.

Comparative Efficacy of Alternative Treatment:
Ruxolitinib Cream
Ruxolitinib, a JAK1/JAK2 inhibitor, is approved as a topical cream for the treatment of non-

segmental vitiligo. Its efficacy has been demonstrated in two pivotal Phase 3 trials (TRuE-V1

and TRuE-V2).[16]

Efficacy Endpoint (Week
24)

Vehicle Cream Ruxolitinib Cream 1.5%

F-VASI75 Response in TRuE-

V1 (% of Patients)
7.4% 29.8% (p<0.001)

F-VASI75 Response in TRuE-

V2 (% of Patients)
11.4% 30.9% (p<0.001)

F-VASI75: ≥75% improvement

from baseline in the facial

Vitiligo Area Scoring Index.[16]

Experimental Protocol (Ruxolitinib Cream)
The TRuE-V1 and TRuE-V2 trials were two identically designed Phase 3, double-blind, vehicle-

controlled studies conducted in North America and Europe.[16] The trials enrolled patients

aged 12 years and older with non-segmental vitiligo.[16] Patients were randomized in a 2:1

ratio to apply either 1.5% ruxolitinib cream or a vehicle control twice daily for 24 weeks. The

primary endpoint was the proportion of patients achieving F-VASI75 at week 24.[16]

Signaling Pathway and Experimental Workflow
JAK-STAT Signaling Pathway and Soficitinib's
Mechanism of Action
The diagram below illustrates the JAK-STAT signaling pathway, which is pivotal in the immune

response. Pro-inflammatory cytokines bind to their receptors, activating associated JAKs,
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including TYK2. This triggers a cascade of phosphorylation events, leading to the activation of

STAT proteins, which then translocate to the nucleus to regulate gene transcription. Soficitinib
selectively inhibits TYK2, thereby disrupting this inflammatory signaling cascade.
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Caption: Soficitinib's inhibition of TYK2 in the JAK-STAT pathway.

Generalized Clinical Trial Workflow
The following diagram outlines a typical workflow for a randomized, double-blind, placebo-

controlled clinical trial, similar to the studies conducted for Soficitinib and its alternatives.
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Caption: A generalized workflow for a randomized controlled trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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